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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-
Heptanethiol (CAS No. 1639-09-4), a crucial intermediate in the synthesis of various fuels,

dyes, and pharmaceuticals.[1][2] Adherence to the following precautions is critical to ensure a

safe laboratory environment and minimize exposure risks.

Hazard Identification and Classification
1-Heptanethiol is a colorless, flammable liquid with a strong, unpleasant odor.[2][3] It is

classified as a hazardous substance and requires careful handling due to its potential health

and physical hazards.

GHS Hazard Statements:

H226: Flammable liquid and vapour.[4]

H315: Causes skin irritation.[5][6]

H317: May cause an allergic skin reaction.[5]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[6][7]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Heptanethiol is provided in the

table below. This data is essential for the safe design of experiments and storage facilities.

Property Value Source

CAS Number 1639-09-4 [2][4][8]

Molecular Formula C7H16S [2][5]

Molecular Weight 132.3 g/mol [3][9]

Appearance Colorless liquid [2][3][9]

Odor Strong, unpleasant [2][3]

Boiling Point 177 °C (351 °F) at 760 mmHg [2][3][9]

Melting Point -41.3 °C (-42.3 °F) [2][3]

Flash Point 46 °C (115 °F) [1][3]

Density 0.84 g/cm³ [2][3]

Vapor Density (Air=1) 4.6 [2]

Water Solubility Insoluble [1][2][3][9]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are paramount to minimizing

exposure to 1-Heptanethiol. The recommended exposure limit by NIOSH is a ceiling of 0.5

ppm.[1]
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Control Parameter Recommendation Source

Engineering Controls

Work in a well-ventilated area.

Use local exhaust ventilation

or a fume hood.[1]

[1]

Eye/Face Protection
Wear chemical safety goggles

and a face shield.[1][10]
[1][10]

Skin Protection

Wear protective gloves and

clothing.[1][3][10] Consult with

safety equipment suppliers for

the most suitable materials.

[1][3][10]

Respiratory Protection

If exposure limits are

exceeded, use a

NIOSH/MSHA approved

respirator with an organic

vapor cartridge.[1][9][10]

[1][9][10]

Work/Hygiene Practices

Do not eat, drink, or smoke in

work areas. Wash hands

thoroughly after handling.

Contaminated clothing should

be removed promptly and

laundered separately.[1]

[1]

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's integrity.

Handling: Keep away from heat, sparks, and open flames.[2][4][8] Use non-sparking tools

and take precautionary measures against static discharge.[8][10] Ground and bond

containers and receiving equipment.[4][8] Avoid breathing vapors and contact with skin and

eyes.[8]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[1][2][8] Keep

away from oxidizing agents, strong acids, strong bases, and alkali metals.[1][2][3]
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Toxicological Information
Exposure to 1-Heptanethiol can cause a range of adverse health effects. The primary routes

of exposure are inhalation, skin contact, and eye contact.[3][9]

Effect Description Source

Acute (Short-term) Effects

Inhalation: Can irritate the

nose and throat.[1][9] May

cause headache, dizziness,

nausea, and vomiting.[1][9]

Skin Contact: Causes skin

irritation.[1][5][9] Eye Contact:

Causes serious eye irritation.

[1][5][9]

[1][5][9]

Chronic (Long-term) Effects

The toxicological properties

have not been fully

investigated.[10]

[10]

Target Organs
Eyes, skin, respiratory system,

central nervous system.[9]
[9]

First Aid Measures
In the event of exposure, immediate action is crucial.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[7][8][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2][3][8][10] Remove contaminated clothing. If skin irritation persists, seek

medical attention.[8][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][8][10] Remove contact lenses if present

and easy to do.[5] Seek immediate medical attention.[2]
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Ingestion: Clean mouth with water and drink plenty of water afterwards.[7][10] Do not induce

vomiting. Seek immediate medical attention.[9]

Fire and Explosion Hazard
1-Heptanethiol is a flammable liquid and its vapors can form explosive mixtures with air.[3][10]

Extinguishing Media: Use dry chemical, CO2, or alcohol-resistant foam.[1][3] Water spray

may be used to cool fire-exposed containers but may be ineffective in fighting the fire itself.

[1][10]

Hazardous Combustion Products: Poisonous gases such as carbon monoxide, sulfur oxides,

and hydrogen sulfide are produced in a fire.[1]

Special Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Experimental Protocols
In-Vitro Cytotoxicity Assessment: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell viability.[1][9] It is based on the principle that metabolically active

cells can reduce the yellow MTT to a purple formazan product.[1]

Methodology:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Exposure: Treat the cells with various concentrations of 1-Heptanethiol. Due to

its volatility, it is recommended to use a sealed exposure system or an air-liquid interface

culture model to maintain the desired concentration.[5][11][12] Include untreated cells as a

negative control and a known cytotoxic agent as a positive control.

Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO2.
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MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and

incubate for 2-4 hours.[1]

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

DMSO or a specialized solubilization solution) to dissolve the formazan crystals.[1]

Absorbance Measurement: Measure the absorbance of the purple solution using a

microplate reader at a wavelength between 550 and 600 nm.[1]

Data Analysis: Calculate the percentage of cell viability relative to the untreated control.
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Figure 1: Hazard Management Workflow for 1-Heptanethiol
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Caption: Hazard Management Workflow for 1-Heptanethiol.
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Figure 2: Experimental Workflow for In-Vitro Cytotoxicity Assay
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Caption: Experimental Workflow for In-Vitro Cytotoxicity Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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